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Compound of Interest

Compound Name: Erythrinasinate B

Cat. No.: B172644

A comprehensive search for the published Nuclear Magnetic Resonance (NMR) data of
Erythrinasinate B for independent verification has revealed that the primary spectroscopic
data for this compound is not publicly available. While literature mentions the isolation of a
compound class referred to as "erythrinasinate,” specific data for an entity explicitly named
"Erythrinasinate B," including its *H and 13C NMR spectra, could not be located in accessible
scientific databases and publications.

The initial investigation aimed to locate the original publication detailing the structure
elucidation of Erythrinasinate B and any subsequent independent studies that would serve as
a basis for a comparative analysis. However, the search did not yield a specific scientific paper
presenting the NMR spectral data for "Erythrinasinate B."

One study was identified that reported the isolation of a compound designated as
"erythrinasinate" from the plant Erythrina burttii. Unfortunately, this publication, likely a doctoral
thesis, and its associated raw data are not readily accessible through standard scientific search
engines and databases. Consequently, the foundational information required to perform an
independent verification and comparison of NMR data is absent.

Without the original published *H and 3C NMR chemical shifts and coupling constants for
Erythrinasinate B, a comparative guide cannot be constructed. The core requirement of
presenting quantitative data in structured tables and providing detailed experimental protocols
for verification is therefore unachievable.
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In the interest of providing a useful framework for researchers, a generalized workflow for the
independent verification of natural product NMR data is presented below. This workflow
outlines the necessary steps and logical relationships that would be followed if the data for
Erythrinasinate B were available.

Experimental Workflow: Independent Verification of
NMR Data

The process of independently verifying the NMR data of a natural product like Erythrinasinate
B would typically involve the following steps:

« |solation of the Compound: The first step is the collection and extraction of the plant material,
in this case, a species of the Erythrina genus. This is followed by chromatographic
separation techniques to isolate the pure compound.

 NMR Data Acquisition: The isolated compound is then subjected to a series of NMR
experiments, including *H NMR, 13C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC), to
determine its chemical structure.

o Data Comparison: The newly acquired NMR data is then meticulously compared with the
originally published data. This involves comparing chemical shifts (d), coupling constants (J),
and correlation signals in 2D spectra.

o Structure Confirmation or Revision: Based on the comparison, a conclusion is drawn as to
whether the original structure is confirmed or if a revision is necessary.

The logical flow of this verification process is illustrated in the diagram below.

Data Acquisition
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Caption: Logical workflow for the comparison and verification of NMR data.

The following diagram illustrates a generalized experimental workflow for the isolation and
NMR analysis of a natural product.
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Caption: Generalized experimental workflow for natural product isolation and NMR analysis.
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Conclusion:

Due to the unavailability of published NMR data for a compound specifically identified as
"Erythrinasinate B," an independent verification and comparative analysis cannot be
performed at this time. Researchers and scientists interested in this particular compound are
encouraged to seek out the primary thesis that first reported the isolation of "erythrinasinate”
from Erythrina burttii or to perform a de novo isolation and structure elucidation. Should the
NMR data for Erythrinasinate B become publicly available in the future, a thorough
comparative guide could then be developed.

 To cite this document: BenchChem. [Independent Verification of Published Erythrinasinate B
NMR Data: A Case of Unavailable Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172644#independent-verification-of-the-published-
erythrinasinate-b-nmr-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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